Cas no 2649071-93-0 (2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene)

• Product Name: 2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene
• CAS No: 2649071-93-0
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 6285171
• PubChem ID: 165611610
• Update Time: 2025-11-01

2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene
• 2649071-93-0
• EN300-1733279
• 2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopenta[b]thiophene

• Inchi： 1S/C11H11NOS/c13-7-12-11(4-5-11)10-6-8-2-1-3-9(8)14-10/h6H,1-5H2
• InChI Key： ZTXWDUIZUBSWPO-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1C1(CC1)N=C=O

Computed Properties

• Exact Mass: 205.05613515g/mol
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene

Comprehensive Overview of 2-(1-Isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2649071-93-0)

The compound 2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2649071-93-0) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the cyclopropyl isocyanate moiety and the cyclopentabthiophene core, make it a valuable intermediate for synthesizing advanced pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for targeting specific biological pathways.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene?" The synthesis typically involves multi-step organic reactions, including cyclopropanation and isocyanate functionalization. The cyclopentabthiophene scaffold is known for its electron-rich properties, which are crucial in designing conductive polymers or optoelectronic materials. This aligns with the growing interest in sustainable energy solutions, where such compounds play a role in developing next-generation solar cells and organic light-emitting diodes (OLEDs).

Another hot topic in the scientific community is the compound's potential as a pharmacophore. Its isocyanate group offers reactivity for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. Recent studies have explored its utility in modulating enzyme activity or protein-protein interactions, which are critical in treating diseases like cancer and neurodegenerative disorders. Keywords such as "drug design with cyclopropane derivatives" and "thiophene-based therapeutics" are increasingly popular in academic and industrial research databases.

From an industrial perspective, the demand for high-purity 2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene is rising due to its role in fine chemical manufacturing. Companies specializing in custom synthesis often highlight its structural versatility and compatibility with cross-coupling reactions, which are essential for scalable production. Environmental considerations also come into play, as researchers seek greener synthetic methods to reduce waste and improve atom economy—a trend reflected in searches for "sustainable synthesis of heterocyclic compounds."

In summary, 2-(1-isocyanatocyclopropyl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2649071-93-0) represents a cutting-edge compound with multifaceted applications. Its relevance to drug development, material science, and green chemistry ensures its continued prominence in both academic and industrial settings. As innovation progresses, this molecule is poised to contribute to breakthroughs in health and technology, addressing some of the most pressing challenges of our time.